1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine

• IUPAC Name: 1-(2,3-dimethylphenyl)-4-[(4-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C20H26N2/c1-16-7-9-19(10-8-16)15-21-11-13-22(14-12-21)20-6-4-5-17(2)18(20)3/h4-10H,11-15H2,1-3H3
• InChI Key: XAZPHVWPNBGRDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=CC(=C3C)C
• Molecular Formula: C20H26N2
• Molecular Weight: 294.4 g/mol

Description

1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine, also known as DMMP, is a synthetic compound that belongs to the class of piperazine derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and forensic toxicology.

Scientific Research Applications

1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has been extensively studied for its potential applications in various fields. In medicinal chemistry, 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has been investigated as a potential antidepressant, anxiolytic, and antipsychotic agent. 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has also been studied for its potential use in the treatment of neuropathic pain and Parkinson's disease. In neuroscience, 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has been used as a tool for studying the role of serotonin receptors in the brain. In forensic toxicology, 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has been identified as a designer drug and has been included in various drug panels.

Mechanism of Action

1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine exerts its pharmacological effects by binding to and activating serotonin receptors in the brain. Specifically, 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has been shown to have a high affinity for the 5-HT1A and 5-HT2A receptors. Activation of these receptors leads to the modulation of various neurotransmitter systems, including dopamine, norepinephrine, and gamma-aminobutyric acid (GABA).
Biochemical and Physiological Effects:
1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has been shown to have a range of biochemical and physiological effects. In animal studies, 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has been shown to increase the levels of dopamine and norepinephrine in the brain, leading to an increase in locomotor activity. 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has also been shown to increase the levels of GABA in the brain, leading to a decrease in anxiety-like behavior. In addition, 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has been shown to have analgesic effects in animal models of neuropathic pain.

Advantages and Limitations for Lab Experiments

1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high potency, allowing for the use of lower doses in experiments. However, 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine has several limitations, including its potential for abuse and toxicity. Therefore, caution should be taken when handling and using 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine in lab experiments.

Future Directions

There are several future directions for the study of 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine. In medicinal chemistry, further studies are needed to determine the potential therapeutic applications of 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine in the treatment of various disorders. In neuroscience, further studies are needed to elucidate the role of 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine in the modulation of neurotransmitter systems. In forensic toxicology, further studies are needed to determine the prevalence of 1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine as a designer drug.

Synthesis Methods

1-(2,3-dimethylphenyl)-4-(4-methylbenzyl)piperazine can be synthesized using various methods, including the reductive amination of 1-(2,3-dimethylphenyl)piperazine with 4-methylbenzylamine. This reaction can be catalyzed by reducing agents such as sodium borohydride or lithium aluminum hydride. Another method involves the condensation of 2,3-dimethylphenylhydrazine with 4-methylbenzaldehyde in the presence of acetic acid and sodium acetate.